Cas no 1608141-91-8 (cis-3-Isobutylcyclobutane carboxylic acid)

cis-3-Isobutylcyclobutane carboxylic acid structure
1608141-91-8 structure
Product Name:cis-3-Isobutylcyclobutane carboxylic acid
CAS No:1608141-91-8
MF:C9H16O2
MW:156.222143173218
MDL:MFCD31705584
CID:4608039
PubChem ID:83635449
Update Time:2024-03-01

cis-3-Isobutylcyclobutane carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • cis-3-Isobutylcyclobutane carboxylic acid
    • MDL: MFCD31705584
    • Inchi: 1S/C9H16O2/c1-6(2)3-7-4-8(5-7)9(10)11/h6-8H,3-5H2,1-2H3,(H,10,11)/t7-,8+
    • InChI Key: VNNTXZNXYHHQGY-OCAPTIKFSA-N
    • SMILES: [C@@H]1(C(O)=O)C[C@H](CC(C)C)C1

Computed Properties

  • Exact Mass: 156.115029749g/mol
  • Monoisotopic Mass: 156.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 37.3Ų

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